Cas no 2211041-47-1 (1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid)

• Product Name: 1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid
• CAS No: 2211041-47-1
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 5223131
• PubChem ID: 63936196
• Update Time: 2025-06-08

1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Proline, 1-[[4-(aminocarbonyl)phenyl]methyl]-5-oxo-
• 1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid

• Inchi： 1S/C13H14N2O4/c14-12(17)9-3-1-8(2-4-9)7-15-10(13(18)19)5-6-11(15)16/h1-4,10H,5-7H2,(H2,14,17)(H,18,19)/t10-/m0/s1
• InChI Key： DKSRQCLXBLAFTA-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@@H]1CCC(=O)N1CC1=CC=C(C(N)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid

1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid: A Comprehensive Overview

1-(4-Carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid (CAS No. 2211041-47-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid is noteworthy for its combination of a pyrrolidine ring and a carbamoyl group. The pyrrolidine ring, a five-membered cyclic amine, is a common motif in many biologically active compounds due to its ability to adopt various conformations and participate in hydrogen bonding interactions. The carbamoyl group, on the other hand, adds polarity and can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity.

The synthesis of 1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid typically involves multi-step processes. One common approach is the reaction of 4-cyanobenzyl bromide with 5-oxopyrrolidine-2-carboxylic acid to form the intermediate, followed by hydrolysis to introduce the carbamoyl group. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions, utilizing catalysts and green chemistry principles to reduce environmental impact.

In terms of biological activity, 1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid has demonstrated significant potential in several areas. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess neuroprotective effects, potentially useful in treating neurodegenerative diseases like Alzheimer's and Parkinson's.

Recent research has also explored the pharmacokinetic properties of 1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid. Studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy for its potential use in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid. Preliminary results from Phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

In conclusion, 1-(4-carbamoylphenyl)methyl-5-oxopyrrolidine-2-carboxylic acid (CAS No. 2211041-47-1) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel therapeutics.